Cas no 307495-30-3 (1,3-Naphthalenedisulfonic acid, 5,6-diamino-, dipotassiumsalt)

• Product Name: 1,3-Naphthalenedisulfonic acid, 5,6-diamino-, dipotassiumsalt
• CAS No: 307495-30-3
• MF: C₁₀H₈K₂N₂O₆S₂
• MW: 394.506921768188
• CID: 67576
• PubChem ID: 16410638
• Update Time: 2025-04-18

1,3-Naphthalenedisulfonic acid, 5,6-diamino-, dipotassiumsalt Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-1,3-naphthalenedisulfonic acid dipotassium salt
• 1,3-NAPHTHALENEDISULFONIC ACID, 5,6-DIAMINO-, DIPOTASSIUM SALT
• dipotassium;5,6-diaminonaphthalene-1,3-disulfonate
• 307495-30-3
• Potassium 5,6-diaminonaphthalene-1,3-disulfonate
• AKOS030508802
• 1,3-Naphthalenedisulfonic acid, 5,6-diamino-, dipotassiumsalt

• Inchi： 1S/C10H10N2O6S2.2K/c11-8-2-1-6-7(10(8)12)3-5(19(13,14)15)4-9(6)20(16,17)18;;/h1-4H,11-12H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： XUJLCVIVVVRDFY-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=C(C=C2C(=C(C=CC2=1)N)N)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 393.91000
• Monoisotopic Mass: 393.9097913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 537
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 183.20000
• LogP: 3.13640